Cas no 60835-90-7 (1-Bromo-4-(2-methoxyethyl)benzene)

• Product Name: 1-Bromo-4-(2-methoxyethyl)benzene
• CAS No: 60835-90-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD09928842
• CID: 1086111
• PubChem ID: 21995717
• Update Time: 2025-04-23

1-Bromo-4-(2-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(2-methoxyethyl)benzene
• 2-(4-bromophenyl)ethyl methyl ether
• 4-(2-methoxy)ethylbromobenzene
• methyl 4-bromophenyl ether
• MFCD09928842
• 4-Bromophenethyl alcohol, methyl ether
• Z299596190
• 60835-90-7
• SCHEMBL517859
• AKOS000166927
• AS-31001
• DTXSID60621331
• DB-111235
• EN300-40174

• MDL： MFCD09928842
• Inchi： 1S/C9H11BrO/c1-11-7-6-8-2-4-9(10)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： IVWZNFTXJKWJMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCOC

Computed Properties

• Exact Mass: 213.99900
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 236.1±15.0 °C at 760 mmHg
• Flash Point: 93.4±21.5 °C
• PSA: 9.23000
• LogP: 2.63800
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-Bromo-4-(2-methoxyethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-4-(2-methoxyethyl)benzene

1-Bromo-4-(2-methoxyethyl)benzene: A Comprehensive Overview

1-Bromo-4-(2-methoxyethyl)benzene, also known by its CAS number 60835-90-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its bromine atom attached to a benzene ring, which is further substituted with a 2-methoxyethyl group at the para position. The structure of this compound makes it highly reactive, particularly due to the electron-withdrawing effect of the bromine atom and the electron-donating methoxy group, which influence its chemical reactivity and physical properties.

The synthesis of 1-Bromo-4-(2-methoxyethyl)benzene typically involves electrophilic aromatic substitution reactions. Recent studies have explored the use of microwave-assisted synthesis techniques to enhance reaction efficiency and yield. These methods have shown promise in reducing reaction times while maintaining high purity levels, making them suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of physical properties, 1-Bromo-4-(2-methoxyethyl)benzene has a melting point of approximately 35°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it ideal for use in various organic reactions. The compound's stability under different conditions has also been extensively studied, with recent research highlighting its resistance to photodegradation and thermal decomposition up to 100°C.

The applications of 1-Bromo-4-(2-methoxyethyl)benzene are diverse. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting cancer and inflammatory diseases. For instance, recent studies have demonstrated its role in the development of novel kinase inhibitors, which show potential in treating various malignancies. Additionally, this compound is utilized in the synthesis of agrochemicals, where it contributes to the development of efficient herbicides and fungicides.

In materials science, 1-Bromo-4-(2-methoxyethyl)benzene has found applications in the preparation of advanced polymers and coatings. Its ability to undergo nucleophilic aromatic substitution reactions makes it a valuable building block for constructing functional materials with tailored properties. Recent advancements in polymer chemistry have leveraged this compound to create self-healing polymers and stimuli-responsive materials, opening new avenues for its utilization.

The environmental impact and toxicity profile of 1-Bromo-4-(2-methoxyethyl)benzene have also been subjects of recent research. Studies indicate that while the compound exhibits moderate acute toxicity in experimental models, its chronic effects require further investigation. Regulatory agencies are increasingly focusing on establishing safe handling guidelines to minimize occupational exposure and environmental contamination.

In conclusion, 1-Bromo-4-(2-methoxyethyl)benzene, CAS number 60835-90-7, is a multifaceted organic compound with wide-ranging applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-specific research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.